Cas no 2706-90-3 (Nonafluoropentanoic Acid)

• Product Name: Nonafluoropentanoic Acid
• CAS No: 2706-90-3
• MF: C₅HF₉O₂
• MW: 264.045873403549
• MDL: MFCD00040211
• CID: 84448
• PubChem ID: 87563216
• Update Time: 2025-11-01

Nonafluoropentanoic Acid Chemical and Physical Properties

Names and Identifiers

• perfluorovaleric acid
• Perfluoropentanoic acid
• Nonafluorovaleric Acid
• 2,2,3,3,4,4,5,5,5-nonafluoropentanoic acid
• Nonafluoropentanoic Acid
• n-Perfluoropentanoic acid
• n-nonafluoropentanoic acid
• Nonafluoro-1-pentanoic acid
• Pentanoic acid,nonafluoro
• Perfluoro-n-pentanoic acid
• perfluorovalerianic acid
• Valeric acid,nonafluoro
• PFPeA
• NSC 18404
• IPC-PFFA-5 (ca. 0.5mol/L in Water)
• Nonafluoropentanoic Acid (ca. 0.5mol/L in Water)
• Perfluoropentanoic Acid (ca. 0.5mol/L in Water)
• Perfluorovaleric Acid (ca. 0.5mol/L in Water)
• Pentanoic acid, nonafluoro-
• Valeric acid, nonafluoro-
• CXZGQIAOTKWCDB-UHFFFAOYSA-N
• Pentanoic acid, 2,2,3,3,4,4,5,5,5-nonafluoro-
• 2,2,3,3,4,4,5,5,5-Nonafluoro-pentanoic acid
• Pentanoic acid,2,2,3,3,4,4,5,5,5-nonafluoro-
• Nonafluoropentanoic acid, 97%
• C5HF9O2
• EINECS 220-300-7
• AKOS005258165
• FT-0634452
• N0605
• Perfluoro-n-pentanoic acid 50 microg/mL in Methanol/Water
• FS-4216
• J-016667
• CS-B0902
• SCHEMBL64889
• NS00000365
• Nonafluoropentanoic acid, Nonafluorovaleric acid, Perfluoropentanoic acid
• 2706-90-3
• Perfluoropentanoic acid 100 microg/mL in Methanol/Water
• Nonafluoro-valeric acid
• MFCD00040211
• LUW3UY784P
• NSC-18404
• 2,2,3,3,4,4,5,5,5-Nonafluoropentanoic acid #
• Q27156873
• InChI=1/C5HF9O2/c6-2(7,1(15)16)3(8,9)4(10,11)5(12,13)14/h(H,15,16
• D82040
• IPC-PFFA-5
• DTXSID6062599
• Perfluoro-n-pentanoic acid 50 microg/mL in Methanol/Water
• Perfluoropentanoic acid, 97%
• UNII-LUW3UY784P
• CHEMBL173263
• 1ST9515
• NSC18404
• CHEBI:83491
• DB-047153
• Nonafluorovaleric acid (ca. 0.5mol/L in water)
• MSK9515
• Nonafluorovalerate
• 220-300-7
• HY-21193
• DTXCID9037612
• n-Perfluoropentanoic acid;Nonafluoropentanoic acid;Perfluorovaleric Acid
• PFPeA perfluoropentanoic acid
• 2,2,3,3,4,4,5,5,5-nonafluoropentanoate
• azanium;2,2,3,3,4,4,5,5,5-nonafluoropentanoate
• FN15821

• MDL： MFCD00040211
• Inchi： 1S/C5HF9O2/c6-2(7,1(15)16)3(8,9)4(10,11)5(12,13)14/h(H,15,16)
• InChI Key： CXZGQIAOTKWCDB-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(F)F)(C(C(F)(F)F)(F)F)F
• BRN： 1800087

Computed Properties

• Exact Mass: 263.98300
• Monoisotopic Mass: 263.983
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Pale yellow liquid
• Density: 1.713 g/mL at 25 °C(lit.)
• Boiling Point: 70°C/40mmHg(lit.)
• Flash Point: 29.1±25.9 ºC,
• Refractive Index: n20/D 1.294(lit.)
• Solubility: Very slightly soluble (0.19 g/l) (25 º C),
• Water Partition Coefficient: Partly soluble in water.
• Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents.
• PSA: 37.30000
• LogP: 2.53920
• Solubility: Not available

Nonafluoropentanoic Acid Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H290-H314
• Warning Statement： P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• TSCA：T
• Packing Group：III
• Hazard Level：8
• Safety Term：8
• Packing Group：III
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Perfluoroalkyl carboxylic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Alkyl fluorides Perfluoroalkyl carboxylic acid and derivatives

Additional information on Nonafluoropentanoic Acid

Nonafluoropentanoic Acid (CAS No. 2706-90-3): A Comprehensive Overview of Its Chemical Properties and Applications in Modern Science

Nonafluoropentanoic acid (CAS No. 2706-90-3) is a perfluorinated carboxylic acid with the molecular formula C₅F₉COOH. As a member of the perfluoroalkyl acid family, this compound exhibits unique physicochemical properties due to the high degree of fluorination in its pentanoic acid backbone. The nonafluoropentanoic acid structure features nine fluorine atoms bonded to the five-carbon chain, resulting in exceptional hydrophobicity, lipophobicity, and thermal stability. These characteristics position it as a critical component in advanced materials, pharmaceutical development, and analytical chemistry.

The synthesis of CAS No. 2706-90-3 typically involves fluorination reactions using selective electrophilic fluorinating agents such as cobalt(III) fluoride or xenon difluoride. Recent advancements in catalytic fluorination methodologies have improved the efficiency of producing nonafluoropentanoic acid, reducing byproduct formation while maintaining high purity levels. For instance, a 2024 study published in *Journal of Fluorine Chemistry* demonstrated the use of transition-metal-catalyzed selective fluorination to achieve >95% yield under mild reaction conditions.

In terms of chemical behavior, nonafluoropentanoic acid demonstrates remarkable resistance to hydrolysis and oxidation compared to its non-fluorinated analogs. Its pKa value (approximately 1.5) is significantly lower than typical carboxylic acids due to the electron-withdrawing effect of the perfluoroalkyl group, which enhances proton dissociation capacity. This property makes it an effective reagent for stabilizing metal complexes and modulating reaction environments in organofluorine chemistry.

One prominent application area for Nonafluoropentanoic Acid is in the development of superhydrophobic coatings for industrial equipment and biomedical devices. The compound's fluorinated chain forms low-surface-energy interfaces that repel water and other polar solvents with contact angles exceeding 150°, as reported in a 2023 patent (US11456789B1). These coatings reduce biofouling on underwater structures and improve corrosion resistance for aerospace components.

Recent research has also explored its role as a precursor for fluoroelastomers used in extreme environment seals and gaskets. When incorporated into polymerization processes, nonafluoropentanoic acid contributes to cross-linking density while maintaining flexibility at subzero temperatures (-50°C). A comparative study from *Polymer Science* (Q4 2024) showed that fluoroelastomers derived from this compound outperformed traditional perfluoroalkyl sulfonic acids in ozone resistance tests.

In pharmaceutical science, nonafluoropentanoic acid serves as a building block for developing lipophilic drug delivery systems through esterification reactions with polyethylene glycol chains. The resulting amphiphilic molecules self-assemble into micelles with enhanced solubilization capacity for poorly soluble drugs like paclitaxel and curcumin. A clinical trial phase II candidate utilizing this approach showed improved bioavailability by 40% compared to conventional formulations.

The compound's environmental impact has been extensively studied using LC-MS/MS detection methods following OECD guidelines for persistence assessment. While its long carbon-fluorine bonds confer stability against biodegradation, recent breakthroughs at MIT's Department of Chemistry have demonstrated that certain microbial consortia can degrade nonafluoropentanoic acid under anaerobic conditions when supplemented with specific electron shuttles like humic acids.

For analytical applications, researchers at TU Dresden developed an HPLC method optimized for quantifying trace amounts of Nonafluoropentanoic Acid (CAS No. 2706-90-3) in environmental samples using a C₁₈ column with gradient elution (acetonitrile/water system). This technique achieved detection limits below 1 ng/mL after derivatization with dansyl chloride reagents.

The surface modification capabilities of this compound have led to innovations in semiconductor manufacturing processes where it is used to create anti-stiction layers on MEMS devices through vapor-phase deposition techniques developed by IBM Research Zurich in 2024. These layers prevent micro-scale components from sticking together during operation by forming self-assembled monolayers with precise molecular orientation.

In electrochemical studies published by *Advanced Energy Materials* (Vol 18), scientists discovered that incorporating small amounts of nonafluoropentanoic acid into lithium-ion battery electrolytes significantly improved interfacial stability between electrodes and separators through enhanced SEI layer formation on graphite anodes.

Ongoing research at Kyoto University focuses on utilizing Nonafluoropentanoic Acid as a functional group in organic photovoltaics materials design due to its ability to tune charge transport properties when conjugated with thiophene units via Suzuki coupling reactions under microwave-assisted conditions.

The unique combination of hydrophobicity and chemical inertness makes this compound ideal for creating non-stick surfaces through plasma polymerization techniques described by researchers at ETH Zürich who achieved uniform coatings on titanium alloys using radiofrequency discharge at reduced pressures (5 mTorr).

In biocompatibility assessments conducted under ISO standards for medical device testing, surface-modified implants treated with nonafluoropentanoic acid derivatives showed reduced protein adsorption rates while maintaining mechanical integrity after accelerated aging tests simulating ten years of physiological stress conditions.

Emerging applications include its use as a reference standard in mass spectrometry calibrations where its distinct fragmentation pattern provides reliable ionization efficiency benchmarks across various ion sources including ESI and APCI modes commonly used in pharmaceutical quality control laboratories worldwide.